Ethylidynemethylammonium hexafluorophosphate

• CAS RN: 12115-85-4
• Molecular Formula: C3H6F6NP
• Molecular Weight: 201.0506202
• IUPAC Name: N-methylacetonitrilium;hexafluorophosphate
• InChI: InChI=1S/C3H6N.F6P/c1-3-4-2;1-7(2,3,4,5)6/h1-2H3;/q+1;-1
• InChI Key: GRTLHYZVSRRRGM-UHFFFAOYSA-N
• SMILES: CC#[N+]C.F[P-](F)(F)(F)(F)F
• synonyms: ethylidynemethylammonium hexafluorophosphate

Description

Ethylidynemethylammonium hexafluorophosphate is a chemical compound that has been extensively studied in scientific research. This compound, also known as EMIMPF6, is a room temperature ionic liquid that is commonly used as a solvent in various chemical reactions. Its unique properties make it an excellent alternative to traditional solvents, and it has been used in a wide range of applications, including catalysis, electrochemistry, and material science.

Mechanism Of Action

Ethylidynemethylammonium hexafluorophosphate has a unique mechanism of action that is related to its ionic nature. It is a room temperature ionic liquid, which means that it is composed entirely of ions that are liquid at room temperature. This unique property allows it to act as a solvent for a wide range of chemical reactions. Additionally, Ethylidynemethylammonium hexafluorophosphate has been shown to have a low vapor pressure, making it an excellent alternative to traditional solvents that can be hazardous to work with.

Biochemical And Physiological Effects

Ethylidynemethylammonium hexafluorophosphate has not been extensively studied for its biochemical and physiological effects, as it is primarily used as a solvent in laboratory settings. However, studies have shown that Ethylidynemethylammonium hexafluorophosphate is non-toxic and has a low environmental impact, making it an excellent alternative to traditional solvents that can be harmful to both humans and the environment.

Advantages And Limitations For Lab Experiments

Ethylidynemethylammonium hexafluorophosphate has several advantages for use in laboratory experiments. Its unique properties make it an excellent alternative to traditional solvents, as it can increase reaction rates and improve product yields. Additionally, its low vapor pressure makes it safer to work with than traditional solvents. However, Ethylidynemethylammonium hexafluorophosphate can be more expensive than traditional solvents, which may limit its use in certain applications.

Future Directions

There are several future directions for research on Ethylidynemethylammonium hexafluorophosphate. One area of interest is its use as a solvent for catalysis and electrochemistry. Additionally, there is potential for Ethylidynemethylammonium hexafluorophosphate to be used as a stabilizer for nanoparticles and as a coating for various surfaces. Further research is needed to fully understand the potential applications of Ethylidynemethylammonium hexafluorophosphate and to determine how it can best be used in scientific research.

Synthesis Methods

Ethylidynemethylammonium hexafluorophosphate can be synthesized through a simple reaction between ethylamine and methyl iodide, followed by a reaction with hexafluorophosphoric acid. This method has been widely used in the laboratory and has been shown to produce high yields of pure Ethylidynemethylammonium hexafluorophosphate.

Scientific Research Applications

Ethylidynemethylammonium hexafluorophosphate has been extensively studied in scientific research due to its unique properties. It has been used as a solvent in various chemical reactions, including catalysis, electrochemistry, and material science. Its use as a solvent has been shown to increase reaction rates and improve product yields. Additionally, Ethylidynemethylammonium hexafluorophosphate has been used as a stabilizer for nanoparticles, and as a coating for various surfaces.